Cas no 114214-46-9 (Benzonitrile, 2-amino-3,5,6-trifluoro-4-methoxy-)

• Product Name: Benzonitrile, 2-amino-3,5,6-trifluoro-4-methoxy-
• CAS No: 114214-46-9
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 3632155
• PubChem ID: 14457268
• Update Time: 2025-04-22

Benzonitrile, 2-amino-3,5,6-trifluoro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-amino-3,5,6-trifluoro-4-methoxy-
• 114214-46-9
• DTXSID301253491
• 2-amino-4-methoxy-3,5,6-trifluorobenzonitrile
• ACWJJLROZVFXJB-UHFFFAOYSA-N
• 2-amino-3,5,6-trifluoro-4-methoxybenzonitrile

• Inchi： 1S/C8H5F3N2O/c1-14-8-5(10)4(9)3(2-12)7(13)6(8)11/h13H2,1H3
• InChI Key： ACWJJLROZVFXJB-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C#N)C=1N)F)F)OC

Computed Properties

• Exact Mass: 202.03539727Da
• Monoisotopic Mass: 202.03539727Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59Ų